7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline

• IUPAC Name: 7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline
• InChI: InChI=1S/C19H21FN6/c1-12-13(2)23-14(3)24-18(12)25-6-8-26(9-7-25)19-16-5-4-15(20)10-17(16)21-11-22-19/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: AVJDZCYFASGXFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=NC=NC4=C3C=CC(=C4)F)C)C
• Molecular Formula: C19H21FN6
• Molecular Weight: 352.4 g/mol
• CAS No.: 2549044-17-7

Description

The compound “7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline” is a complex organic molecule that contains several functional groups, including a quinazoline ring, a pyrimidine ring, and a piperazine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic rings and subsequent functionalization. For example, pyrimidine derivatives can be synthesized by reacting chalcone with guanidine hydrochloride.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of multiple heterocyclic rings. These rings would likely be connected through single bonds, with the fluorine atom attached to the 7-position of the quinazoline ring.

Scientific Research Applications

7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline has been studied for its potential applications in various fields. In the field of drug discovery, this compound has been found to be a promising lead compound for the development of novel drugs that target cancer, inflammation, and infectious diseases. In biochemistry, this compound has been studied for its ability to modulate the activity of enzymes and other proteins involved in signal transduction pathways. In physiology, this compound has been studied for its potential to modulate the activity of ion channels and other membrane proteins.

Mechanism of Action

Target of Action

Similar compounds, such as norfloxacin, are known to targetDNA gyrase , an enzyme involved in DNA replication .

Mode of Action

It is suggested that similar compounds may have a new binding mode to dna gyrase, allowing for a more potent antibacterial effect .

Biochemical Pathways

It is suggested that similar compounds may affect the dna replication process by interacting with dna gyrase .

Pharmacokinetics

Similar compounds have been evaluated for their drug likeness or “drugability” according to lipinski’s rule of five (ro5) .

Result of Action

Similar compounds have shown promising direct activity against gram-negative strains, and anti-biofilm activity against gram-positive strains .

Advantages and Limitations for Lab Experiments

7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline has several advantages as a research tool. It is a small molecule that can be easily synthesized and is relatively stable. It is also highly soluble in aqueous solutions and can be easily incorporated into cell culture media. However, this compound is not without its limitations. It has a relatively short half-life, meaning that it must be used quickly and at appropriate concentrations in order to achieve the desired effects.

Future Directions

Given the potential of 7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline as a research tool, there are numerous future directions for scientific research. These include further studies into the mechanism of action of this compound, as well as its potential applications in drug discovery, biochemistry, and physiology. Additionally, further research could be conducted into the use of this compound as a therapeutic agent, as well as its potential side effects. Finally, further research could be conducted into the development of novel analogs of this compound that may be more effective or have fewer side effects.

Synthesis Methods

7-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline is synthesized through a multi-step process, beginning with the reaction of 2,5,6-trimethylpyrimidin-4-ol with ethyl chloroformate, followed by the addition of piperazine and 7-fluoroquinazoline. The reaction is then completed with the addition of base and the removal of the solvent. The entire process is carried out in an inert atmosphere and requires careful attention to temperature and pH.